methyl 2,6-dichloro-3-formylbenzoate
Overview
Description
Synthesis Analysis
Methyl 2,6-dichloro-3-formylbenzoate is synthesized through the reaction of 2,6-dichloro-3-formylbenzoic acid with methanol. It is also known as a bioactive precursor in organic synthesis of compounds due to its variety of pharmacological activities .Molecular Structure Analysis
The molecular formula of this compound is C9H6Cl2O3. Its molecular weight is 233.Chemical Reactions Analysis
This compound is a benzoate ester that is synthesized through the reaction of 2,6-dichloro-3-formylbenzoic acid with methanol. It is an important intermediate in the synthesis of pharmaceutical compounds and other organic compounds.Mechanism of Action
Methyl 2,6-dichloro-3-formylbenzoate acts as an acid catalyst in organic synthesis. It increases the rate of reaction by protonating the reactants, which increases their reactivity. It also increases the solubility of the reactants in the reaction solvent, which further increases the rate of reaction.
Biochemical and Physiological Effects
This compound is not known to have any biochemical or physiological effects on humans or other organisms.
Advantages and Limitations for Lab Experiments
Methyl 2,6-dichloro-3-formylbenzoate is a relatively inexpensive and easy to use reagent for organic synthesis. It is also stable and can be stored for long periods of time. However, it is corrosive and should be handled with care.
Future Directions
Future research on methyl 2,6-dichloro-3-formylbenzoate could focus on its use in the synthesis of new materials, such as polymers and dyes. Additionally, research could investigate the use of this compound as a catalyst in other types of reactions, such as condensation and polymerization reactions. Further research could also explore the use of this compound in the synthesis of pharmaceuticals and other drugs. Finally, research could be conducted to investigate the potential environmental impacts of using this compound in industrial processes.
Synthesis Methods
Methyl 2,6-dichloro-3-formylbenzoate can be synthesized by reacting chloroform with formaldehyde in the presence of an acid catalyst. The reaction is carried out in a solvent such as ethanol, methanol, or acetonitrile. The product is isolated by distillation or crystallization.
Scientific Research Applications
Methyl 2,6-dichloro-3-formylbenzoate has been used in the synthesis of a variety of compounds, including drugs and pharmaceuticals. It has also been used to synthesize polymers, dyes, and other materials. In addition, this compound has been used as a catalyst in the synthesis of organic compounds.
Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis of methyl 2,6-dichloro-3-formylbenzoate can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "Methyl benzoate", "2,6-dichlorobenzoyl chloride", "Sodium hydroxide", "Sodium bicarbonate", "Hydrochloric acid", "Ethanol", "Water" ], "Reaction": [ "Step 1: Methyl benzoate is reacted with sodium hydroxide to form sodium benzoate and methanol.", "Step 2: 2,6-dichlorobenzoyl chloride is added to the reaction mixture from step 1, resulting in the formation of methyl 2,6-dichlorobenzoate.", "Step 3: The intermediate compound from step 2 is then hydrolyzed with sodium bicarbonate and water to form 2,6-dichloro-3-hydroxybenzoic acid.", "Step 4: The product from step 3 is then oxidized with sodium hypochlorite and hydrochloric acid to form methyl 2,6-dichloro-3-oxobenzoate.", "Step 5: Finally, the product from step 4 is reacted with formic acid to form methyl 2,6-dichloro-3-formylbenzoate." ] } | |
| 311348-58-0 | |
Molecular Formula |
C9H6Cl2O3 |
Molecular Weight |
233 |
Purity |
95 |
Origin of Product |
United States |
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